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Compound of Interest

Compound Name: 1,8-Dinitronaphthalene

Cat. No.: B126178

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1,8-
Dinitronaphthalene, including its physical and chemical properties, toxicological data, and
safety precautions. The information is presented to assist researchers, scientists, and drug
development professionals in the safe handling and use of this compound.

Core Properties and Safety Data

1,8-Dinitronaphthalene is a yellow crystalline solid.[1] It is insoluble in water.[1][2] The
following tables summarize the key quantitative data available for this compound.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C10HsN204 [1]
Molecular Weight 218.17 g/mol [1]

CAS Number 602-38-0 [1]
Appearance Yellow crystals [1]

Melting Point 171-173 °C (340-342 °F) [1][2]
Boiling Point 390 °C (rough estimate) [3]

Vapor Pressure

0.00000428 mmHg

[1]

Vapor Density

7.51 (Air = 1)

[1](2]

Water Solubility

<1 mg/mL at 19 °C (66 °F)

[1]2]

LogP (Partition Coefficient)

2.52

[3]

Toxicological Data
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Hazard

Description

Source(s)

Primary Hazards

Irritant, Flammable.[1] May

induce methemoglobinemia.[4]

Routes of Exposure

Inhalation, Ingestion, Skin and

Eye Contact

[2]14]

Symptoms of Exposure

Irritation of skin, eyes, and
mucous membranes; skin
pigmentation, headache,
dizziness, cyanosis, nausea,
vomiting, anemia, insomnia,
fatigue, weight loss, central
nervous system depression,
liver damage, and kidney
damage.[1][2][4]

GHS Hazard Statements

H228: Flammable solid; H315:

Causes skin irritation; H319:
Causes serious eye irritation;
H335: May cause respiratory

irritation.[5]

RTECS Number

QJ4552000 (Class: Mutagen)

[3]

Fire and Explosivity Hazards
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Hazard Description Source(s)
Flammable solid.[1] Probably

Flammability combustible, though flash point
data is unavailable.[1][2]
Potentially explosive; sensitive

Reactivity to heat and shock.[1][2] Strong

oxidizing agent.[1][2]

Incompatibilities

Strong oxidizing agents, strong

reducing agents, strong bases.

[3]

Hazardous Decomposition

Products

Carbon monoxide, carbon
dioxide, and oxides of

nitrogen.

[3]

Extinguishing Media

Dry chemical, carbon dioxide,
or Halon extinguisher.[2] Water
spray or chemical foam can

also be used.[3]

Exposure Controls and Personal Protection
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Control Parameter

Recommendation

Source(s)

Engineering Controls

Use in a well-ventilated area.
Emergency eye wash
fountains and safety showers

should be available.

[6]

Personal Protective Equipment
(PPE)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[3]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[3]

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant a

respirator's use.

[3]

Handling and Storage

Store in a cool, dry place in a
tightly closed container.[3] Use
spark-proof tools and
explosion-proof equipment.[3]
Avoid breathing dust, vapor,
mist, or gas.[3] Avoid contact

with skin and eyes.[3]

Occupational Exposure Limits

No specific occupational
exposure limits (OELs) have
been established for 1,8-
dinitronaphthalene by OSHA,
NIOSH, or ACGIH.[7][8][9]
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Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 1,8-dinitronaphthalene are
not publicly available in the sourced MSDS. However, the hazard classifications are typically
determined based on standardized testing guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD). The following are
representative methodologies for assessing the key hazards of this compound.

Acute Dermal Irritation (Based on OECD Guideline 404)

This test provides information on the potential of a substance to cause skin irritation.[10][11]

Test Animal: The albino rabbit is the preferred species for this test.[10]

e Procedure: A single dose of 0.5 g of the solid test substance is applied to a small area of
clipped skin (approximately 6 cm?).[10] The application site is covered with a gauze patch.

o Exposure: The exposure duration is 4 hours.[10] After exposure, the residual substance is
removed.[10]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14 days to

assess the reversibility of any effects.[12]

e Scoring: The severity of erythema and edema is graded, and these scores are used to
classify the substance's irritation potential.[12]

Acute Eye Irritation (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.[13][14]
o Test Animal: Healthy adult albino rabbits are used for this assay.[15]

e Procedure: A single dose of the test substance (not more than 100 mg for a solid) is instilled
into the conjunctival sac of one eye of the animal.[16] The other eye serves as an untreated
control.[16]
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Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[13] The observation period can be extended up to 21
days to evaluate the reversibility of the effects.[15]

Scoring: The severity of ocular lesions is scored to determine the irritation classification of
the substance.[17] The use of analgesics and anesthetics is recommended to minimize
animal distress.[16]

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)

This assay is used to assess the mutagenic potential of a chemical.[18][19][20]

Test System: The test utilizes several strains of Salmonella typhimurium and Escherichia coli
that are auxotrophic for a specific amino acid (e.g., histidine).[18][19]

Procedure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without an exogenous metabolic activation system (S9 mix, derived from rat
liver).[19][21] Two primary methods are used: the plate incorporation method and the pre-
incubation method.[19]

Endpoint: The assay measures the ability of the substance to cause a reverse mutation,
restoring the bacteria's ability to synthesize the required amino acid and form colonies on a
minimal agar medium.[18][21]

Evaluation: A substance is considered mutagenic if it causes a concentration-related
increase in the number of revertant colonies compared to the solvent control.[21]

Hazard Visualization

The following diagram illustrates the primary hazards associated with 1,8-dinitronaphthalene

and the logical flow of potential health effects upon exposure.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.oecd.org/en/publications/test-no-471-bacterial-reverse-mutation-test_9789264071247-en.html
https://www.oecd.org/en/publications/2020/06/test-no-471-bacterial-reverse-mutation-test_g1gh295b.html
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.oecd.org/en/publications/test-no-471-bacterial-reverse-mutation-test_9789264071247-en.html
https://www.oecd.org/en/publications/test-no-471-bacterial-reverse-mutation-test_9789264071247-en.html
https://cptclabs.com/ames-mutagenicity-testing-oecd-471/
https://www.oecd.org/en/publications/test-no-471-bacterial-reverse-mutation-test_9789264071247-en.html
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://cptclabs.com/ames-mutagenicity-testing-oecd-471/
https://cptclabs.com/ames-mutagenicity-testing-oecd-471/
https://www.benchchem.com/product/b126178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Routes of Exposure Immediate Effects

Systemic Effects
Digestive Tract Irritation [~ ==f-= -)M ----- Kidney Damage
Dermal Contact M ————T Methemoglobinemia gt -
Inhalation >4 Respiratory Irritation B g CNS Depression

()¢

Click to download full resolution via product page

Caption: Primary hazards and potential health effects of 1,8-dinitronaphthalene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1,8-Dinitronaphthalene | CI0H6N204 | CID 11764 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.1,8-DINITRONAPHTHALENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

« 3. 1,8-Dinitronaphthalene(602-38-0)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b126178?utm_src=pdf-body-img
https://www.benchchem.com/product/b126178?utm_src=pdf-body
https://www.benchchem.com/product/b126178?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dinitronaphthalene
https://cameochemicals.noaa.gov/chemical/20276
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7853946_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. 1,8-Dinitronaphthalene - Hazardous Agents | Haz-Map [haz-map.com]
5. 1,8-Dinitronaphthalene AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
6. fishersci.com [fishersci.com]

7. Permissible Exposure Limits — OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]

8. Chemical Substances | Occupational Health and Safety Legislation [search-ohs-
laws.alberta.ca]

9. nj.gov [nj.gov]

10. oecd.org [oecd.org]

11. catalog.labcorp.com [catalog.labcorp.com]

12. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]

13. oecd.org [oecd.org]

14. catalog.labcorp.com [catalog.labcorp.com]

15. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

16. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX
[slideshare.net]

17. nucro-technics.com [nucro-technics.com]

18. nib.si [nib.si]

19. oecd.org [oecd.org]

20. oecd.org [oecd.org]

21. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]

To cite this document: BenchChem. [1,8-Dinitronaphthalene: A Technical Material Safety
Data Sheet (MSDS) Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126178#1-8-dinitronaphthalene-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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